N-(2,4-difluorophenyl)-3-methyl-4-nitrobenzamide

• IUPAC Name: N-(2,4-difluorophenyl)-3-methyl-4-nitrobenzamide
• InChI: InChI=1S/C14H10F2N2O3/c1-8-6-9(2-5-13(8)18(20)21)14(19)17-12-4-3-10(15)7-11(12)16/h2-7H,1H3,(H,17,19)
• InChI Key: DMFBPWOAFFCOPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)NC2=C(C=C(C=C2)F)F)[N+](=O)[O-]
• Molecular Formula: C14H10F2N2O3
• Molecular Weight: 292.24 g/mol

Description

N-(2,4-difluorophenyl)-3-methyl-4-nitrobenzamide, also known as Diflunisal, is a non-steroidal anti-inflammatory drug (NSAID) that is used to treat pain and inflammation. It was first synthesized in 1971 and has been used as a pain reliever for over four decades. Diflunisal is a member of the salicylate family of drugs, which also includes aspirin and salsalate.

Mechanism of Action

N-(2,4-difluorophenyl)-3-methyl-4-nitrobenzamide works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are molecules that are involved in the inflammatory response and are responsible for pain and fever. By inhibiting the production of prostaglandins, N-(2,4-difluorophenyl)-3-methyl-4-nitrobenzamide reduces inflammation and pain.
Biochemical and Physiological Effects:
N-(2,4-difluorophenyl)-3-methyl-4-nitrobenzamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as interleukin-1 and tumor necrosis factor-alpha. N-(2,4-difluorophenyl)-3-methyl-4-nitrobenzamide has also been shown to inhibit the activity of nuclear factor-kappa B (NF-kB), a transcription factor that is involved in the regulation of inflammation. In addition, N-(2,4-difluorophenyl)-3-methyl-4-nitrobenzamide has been shown to have antioxidant properties.

Advantages and Limitations for Lab Experiments

N-(2,4-difluorophenyl)-3-methyl-4-nitrobenzamide is a widely used NSAID in both clinical and laboratory settings. Its advantages include its effectiveness in reducing inflammation and pain, as well as its relatively low toxicity compared to other NSAIDs. However, N-(2,4-difluorophenyl)-3-methyl-4-nitrobenzamide has some limitations, including its potential for gastrointestinal side effects and its potential for interactions with other drugs.

Future Directions

There are a number of potential future directions for research on N-(2,4-difluorophenyl)-3-methyl-4-nitrobenzamide. One area of interest is its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders. N-(2,4-difluorophenyl)-3-methyl-4-nitrobenzamide has been shown to inhibit the aggregation of beta-amyloid, a protein that is involved in the development of Alzheimer's disease. Another area of interest is the development of new formulations of N-(2,4-difluorophenyl)-3-methyl-4-nitrobenzamide that could improve its effectiveness and reduce its side effects. Finally, there is interest in studying the potential use of N-(2,4-difluorophenyl)-3-methyl-4-nitrobenzamide in combination with other drugs for the treatment of inflammatory conditions.

Synthesis Methods

N-(2,4-difluorophenyl)-3-methyl-4-nitrobenzamide is synthesized from 2,4-difluorobenzoic acid and 3-methyl-4-nitrobenzoic acid. The two acids are reacted with thionyl chloride to form the corresponding acid chlorides, which are then reacted with ammonia to form the amides. The amides are then hydrolyzed to form the final product, N-(2,4-difluorophenyl)-3-methyl-4-nitrobenzamide.

Scientific Research Applications

N-(2,4-difluorophenyl)-3-methyl-4-nitrobenzamide has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to be effective in the treatment of osteoarthritis, rheumatoid arthritis, and other inflammatory conditions. N-(2,4-difluorophenyl)-3-methyl-4-nitrobenzamide has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.